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Compound of Interest

Compound Name: 1,2-Oxathiolane

cat. No.: B15487274

Audience: Researchers, scientists, and drug development professionals.

This guide provides essential, step-by-step information for the safe handling and disposal of
1,2-Oxathiolane (also known as 1,3-propanesultone), ensuring laboratory safety and
regulatory compliance. Due to its hazardous nature, proper disposal is critical to protect both
personnel and the environment.

Immediate Safety and Handling Precautions

1,2-Oxathiolane 2,2-dioxide is a hazardous chemical that requires careful handling in a
controlled laboratory environment. It is classified as a probable human carcinogen and is
harmful if swallowed or in contact with skin.[1][2][3][4] Vapors may form explosive mixtures with
air upon heating.[1][3]

Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or eyeglasses as described by OSHA's eye
and face protection regulations.[1][2]

o Skin Protection: Use impervious protective gloves (e.g., butyl rubber) and appropriate
protective clothing to prevent skin exposure.[1][2][5]

o Respiratory Protection: Handle the compound within a certified laboratory chemical fume
hood.[3][5][€] If dust or aerosols are generated, use a NIOSH-approved respirator.[1][2]

Handling & Storage:
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Always wash hands and face thoroughly after handling.[1][2]

Hazard Summary and Classification

The following table summarizes the key hazard information for 1,2-Oxathiolane 2,2-dioxide.

Store in a tightly closed, clearly labeled container in a cool, dry, and well-ventilated area.[1]

The storage area should be secure and accessible only to authorized personnel.[3][8]

Avoid contact with incompatible materials such as strong oxidizing agents.[5]

Hazard Category

GHS Hazard Code

Hazard Statement

Precautionary
Statement Codes

(Examples)
o Toxic or Harmful if P264, P270,
Acute Toxicity (Oral) H301 / H302
swallowed.[2][3] P301+P310
Acute Toxicity H312 Harmful in contact P280,
(Dermal) with skin.[2][3] P302+P352+P312
Skin Causes skin irritation.
] o H315 P280, P362+P364
Corrosion/Irritation [3]
) Causes serious eye P280,
Serious Eye Damage H318
damage.[3][4] P305+P351+P338
) o May cause cancer.[2] P201, P202, P280,
Carcinogenicity H350
[3][4] P308+P313
Aquatic Hazard Harmful to aquatic life.
H402 pP273

(Acute)

[3]

Step-by-Step Disposal Protocol

Disposal of 1,2-Oxathiolane and its contaminated materials must be handled as hazardous

waste. Under no circumstances should this chemical be discharged into sewer systems.[6][9]
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Step 1: Waste Segregation and Collection

Liquid Waste: Collect all liquid waste containing 1,2-Oxathiolane in a dedicated, leak-proof,
and chemically compatible hazardous waste container.[5] Do not mix with other waste
streams to avoid unknown chemical reactions.

Solid Waste: All materials contaminated with 1,2-Oxathiolane (e.g., pipette tips, gloves,
absorbent pads, empty containers) must be collected as solid hazardous waste.[5] Place
these items in a designated, sealed container or heavy-duty plastic bag.[6]

Empty Containers: Handle uncleaned, empty containers as you would the product itself.[8]

Step 2: Labeling and Storage of Waste

Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "1,2-
Oxathiolane, 2,2-dioxide" or "1,3-Propanesultone”.[5]

Indicate all chemical constituents and their approximate percentages if it is a mixed waste
stream.[5]

Store sealed waste containers in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials.[5]

Step 3: Accidental Spill Cleanup

In case of a spill, evacuate the area immediately.[3][6]
Remove all sources of ignition.[6][9]

Wearing appropriate PPE, cover the spill with an inert absorbent material like dry sand,
earth, or vermiculite.[1][6][7]

Carefully collect the absorbed material using spark-proof tools and place it into a designated
hazardous waste container for disposal.[1][6][9][10]

Do not allow the spill to enter drains or waterways.[3][8][10]

Step 4: Arranging for Final Disposal
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o Contact your institution's Environmental Health & Safety (EH&S) department or a licensed
chemical waste disposal contractor to arrange for pickup and disposal.[5][6]

e Provide the waste contractor with the Safety Data Sheet (SDS) and a complete list of the
waste container's contents.

e The recommended disposal method is typically high-temperature incineration in a chemical
incinerator equipped with an afterburner and scrubber system.[2]

o Always observe all federal, state, and local regulations when disposing of the substance.[2]
[71[11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 1,2-
Oxathiolane waste.
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Caption: Workflow for the safe disposal of 1,2-Oxathiolane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15487274?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15487274?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

